2-Heptylnonan-1-ol
Overview
Description
2-Heptylnonan-1-ol is a useful research compound. Its molecular formula is C16H34O and its molecular weight is 242.44 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Heptylnonan-1-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Heptylnonan-1-ol including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antioxidant Properties
- An exploratory study focused on the structural properties and radical scavenging activity of 2,6-dimethyl-5-hepten-2-ol and its heterocyclic analogues. It found that these compounds, including 2,6-dimethyl-5-hepten-2-ol, exhibited significant anti-peroxyl radical activity. This suggests potential antioxidant applications for these compounds (Stobiecka et al., 2016).
Catalyst Development
- A study on the synthesis, characterization, and immobilization of a novel mononuclear vanadium (V) complex on modified magnetic nanoparticles explored the use of these complexes in the epoxidation of allyl alcohols. This research indicates potential applications in catalysis and industrial chemical processes (Azarkamanzad et al., 2018).
Molecular Recognition
- Optically pure 2-(quinolin-8-yloxy)cyclohexan-1-ol was used in a study for molecular recognition of enantiomers of acids via NMR or fluorescence spectroscopy. This work highlights its application in analytical chemistry for isomer discrimination (Khanvilkar & Bedekar, 2018).
Fluorescent Biomarkers
- Research on fluorescent markers produced by cardanol and glycerol evaluated the toxic effects of these compounds in various biological models. This suggests their potential application as safe fluorescent markers for biodiesel quality monitoring (Pelizaro et al., 2019).
Glycosylation Techniques
- A study on nickel-catalyzed stereoselective glycosylation using C(2)-N-substituted benzylidene D-glucosamine and galactosamine trichloroacetimidates for forming 1,2-cis-2-amino glycosides has applications in the synthesis of complex oligosaccharides, important in biological research (Mensah et al., 2010).
Synthesis of Benzimidazole Derivatives
- The reaction of quinones and guanidine derivatives was explored for synthesizing 2-aminobenzimidazol-6-ols, indicating applications in the synthesis of complex organic compounds (Tran et al., 2014).
Biodiesel Production
- A study on the lipase-mediated transformation of vegetable oils into biodiesel using propan-2-ol as an acyl acceptor has implications for sustainable energy production (Modi et al., 2006).
Selective Oxidation Processes
- Research on the oxidation of multi-functional group molecules using supported gold–palladium nanoparticles suggests applications in selective chemical synthesis and industrial processing (Alshammari et al., 2013).
properties
IUPAC Name |
2-heptylnonan-1-ol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H34O/c1-3-5-7-9-11-13-16(15-17)14-12-10-8-6-4-2/h16-17H,3-15H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OKPDIVZFFUVTNZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCC(CCCCCCC)CO |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H34O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801030997 |
Source
|
| Record name | 2-Heptyl-1-nonanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801030997 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
242.44 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
25355-03-7 |
Source
|
| Record name | 2-Heptyl-1-nonanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801030997 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
